3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid

• IUPAC Name: 3-[(4,5-dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid
• InChI: InChI=1S/C12H17NO3S/c1-4-13(6-5-11(14)15)12(16)10-7-8(2)9(3)17-10/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key: KYEHONIUAVJZLA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)C(=O)C1=CC(=C(S1)C)C
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid, also known as DMTPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMTPA is a derivative of the amino acid proline and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid is not fully understood. However, it is believed that 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid acts as a chelating agent by binding to heavy metals and removing them from the body. 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid may also inhibit the growth of cancer cells by interfering with their metabolic processes. In MRI, 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid enhances the contrast of images by altering the magnetic properties of tissues.
Biochemical and Physiological Effects:
3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid has been shown to have minimal toxicity in animal studies. It has been found to be rapidly excreted from the body, with a half-life of approximately 30 minutes. 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid has been shown to be effective in removing heavy metals from the body, and it has been found to inhibit the growth of cancer cells in vitro. In MRI, 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid enhances the contrast of images, allowing for better visualization of tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid in lab experiments is its ability to act as a chelating agent, which can be used to remove heavy metals from samples. This can be particularly useful in studies that involve the analysis of metal ions in biological samples. Additionally, 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid's ability to inhibit the growth of cancer cells in vitro makes it a potential candidate for cancer research. However, one limitation of using 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid in lab experiments is its cost, as it can be expensive to synthesize.

Future Directions

There are several future directions for 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid research. One potential direction is the development of 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid-based therapies for cancer treatment. Additionally, 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid's ability to remove heavy metals from the body could be further studied for its potential use in treating heavy metal poisoning. 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid's use in MRI could also be further explored, particularly in the development of new imaging techniques. Finally, the synthesis of 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid could be optimized to reduce costs and increase efficiency.

Synthesis Methods

3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid is synthesized through a multi-step process that involves the reaction of proline with various reagents. The first step involves the reaction of proline with 2-bromo-5-methylthiophene to form 5-methylthiophene-2-carbonylproline. This is followed by a series of reactions that involve the use of reagents such as sodium hydride, ethyl bromoacetate, and ammonium hydroxide. The final step involves the reaction of the intermediate product with ethylenediamine to form 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid.

Scientific Research Applications

3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid has potential applications in various scientific fields. It has been studied for its ability to act as a chelating agent, which can be used to remove heavy metals from the body. 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, 3-[(4,5-Dimethylthiophene-2-carbonyl)-ethylamino]propanoic acid has been studied for its potential use in magnetic resonance imaging (MRI), as it can enhance the contrast of MRI images.